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Introduction

NSC636819 is a potent and selective cell-permeable inhibitor of the lysine-specific
demethylases KDM4A and KDM4B.[1][2][3][4] These enzymes are responsible for the removal
of the trimethyl mark from lysine 9 on histone H3 (H3K9me3), a key epigenetic modification
associated with transcriptional repression and heterochromatin formation.[2][5] Dysregulation
of KDM4A and KDM4B has been implicated in the progression of various cancers, including
prostate cancer, making them attractive therapeutic targets.[1][6] By inhibiting KDM4A and
KDM4B, NSC636819 leads to an increase in global and locus-specific H3K9me3 levels, which
can induce apoptosis and inhibit cancer cell growth.[1][2]

These application notes provide detailed protocols for assessing the cellular effects of
NSC636819 on H3K9me3 levels. The methodologies described include Western Blotting for
analyzing global changes in H3K9me3, Chromatin Immunoprecipitation followed by quantitative
PCR (ChIP-gPCR) for examining locus-specific alterations, and Immunofluorescence for
visualizing changes in H3K9me3 within intact cells.
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Mechanism of Action

NSC636819 acts as a competitive inhibitor at the active site of KDM4A and KDM4B, preventing
the demethylation of their primary substrate, H3K9me3.[1][6] This inhibition leads to an
accumulation of this repressive histone mark, which can alter gene expression patterns and

induce cellular responses such as apoptosis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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